Cas no 17659-78-8 (N-(3-Methylbutyl)adenosine)

N-(3-Methylbutyl)adenosine Properties

Names and Identifiers

• N-(3-Methylbutyl)adenosine
• N-Isopentyladenosine
• Adenosine,N-(3-methylbutyl)
• N6-(3-methyl-butyl)-adenosine
• N6-Isopentyladenosine
• Einecs 241-638-1
• Adenosine, N-(3-methylbutyl)-
• CHEMBL1290747
• NS00053485
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(3-methylbutylamino)purin-9-yl]oxolane-3,4-diol
• N-(3-Methylbutyl)-9-pentofuranosyl-9H-purin-6-amine
• SCHEMBL547462
• 17659-78-8
• (2R,3S,4R,5R)-2-(hydroxymethyl)-5-{6-[(3-methylbutyl)amino]-9H-purin-9-yl}oxolane-3,4-diol
• (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(isopentylamino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• DTXSID40938818
• +Expand

• InChIKey： AYGMJXUCSYBOMJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H23N5O4/c1-8(2)3-4-16-13-10-14(18-6-17-13)20(7-19-10)15-12(23)11(22)9(5-21)24-15/h6-9,11-12,15,21-23H,3-5H2,1-2H3,(H,16,17,18)
• SMILES： CC(C)CCNC1=NC=NC2=C1N=CN2C1OC(CO)C(O)C1O

Computed Properties

• Exact Mass: 337.17500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 337.175
• Heavy Atom Count: 24
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• LogP: -0.03120
• PSA: 125.55000
• Refractive Index: 1.708
• Boiling Point: 632.9°Cat760mmHg
• Flash Point: 336.5°C
• Density: 1.57